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Compound of Interest
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Cat. No.: B1225944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Coelichelin, a tetrapeptide hydroxamate siderophore produced by Streptomyces coelicolor,

plays a crucial role in iron acquisition for this bacterium. Its unique structure and potent iron-

chelating properties make it a subject of significant interest in microbiology and for the

development of novel therapeutic agents. This technical guide provides a comprehensive

overview of the spectroscopic data and experimental protocols essential for the unambiguous

characterization of coelichelin, focusing on Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

Spectroscopic Data for Ga(III)-Coelichelin Complex
Due to the paramagnetic nature of the ferric iron (Fe³⁺) complex of coelichelin, which leads to

significant broadening of NMR signals, characterization is typically performed on its

diamagnetic gallium(III) (Ga³⁺) complex. The following tables summarize the ¹H and ¹³C NMR

spectroscopic data for the Ga(III)-coelichelin complex recorded in D₂O.

Table 1: ¹H and ¹³C NMR Spectroscopic Data for Ga(III)-Coelichelin in D₂O.[1]
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Position δC (ppm) δH (ppm, mult., J in Hz)

1 153.22 8.18 (s)

2 54.49 4.45 (d, 8.9)

3 29.88 1.85 (m), 1.75 (m)

4 22.09 1.65 (m)

5 47.96 3.61 (t, 7.1)

6 174.45 -

7 59.88 4.54 (d, 2.1)

8 67.20 4.25 (qd, 6.3, 2.1)

9 19.34 1.28 (d, 6.3)

10 171.55 -

11 52.88 4.70 (t, 6.4)

12 26.69 2.05 (m), 1.95 (m)

13 28.32 1.80 (m)

14 47.96 3.61 (t, 7.1)

15 177.34 -

16 153.22 8.18 (s)

17 54.49 4.45 (d, 8.9)

18 29.88 1.85 (m), 1.75 (m)

19 22.09 1.65 (m)

20 47.96 3.61 (t, 7.1)

21 174.45 -

Mass Spectrometry Data
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High-resolution mass spectrometry (HR-MS) is a powerful tool for confirming the elemental

composition and identifying coelichelin.

Table 2: High-Resolution Mass Spectrometry Data for Coelichelin.

Ion Adduct Observed m/z Reference

Coelichelin [M+H]⁺ 566.2867 [2]

Fe-Coelichelin

Complex
[M−2H+Fe]⁺ 619.1946 [2]

Experimental Protocols
Isolation and Purification of Coelichelin
A general workflow for the isolation of siderophores like coelichelin from bacterial cultures is

outlined below.
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Bacterial Culture

Extraction

Purification

Characterization

1. Streptomyces sp. Culture

2. Centrifugation to remove cells

3. Supernatant Filtration (0.22 µm)

4. Adsorption onto Amberlite XAD resin

5. Elution with Methanol

6. Rotary Evaporation

7. Bioactivity-guided Fractionation

8. Reversed-Phase HPLC

9. Mass Spectrometry (HR-MS, MS/MS) 10. NMR Spectroscopy (after GaCl₃ addition)

Click to download full resolution via product page

A generalized workflow for the isolation and characterization of coelichelin.
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Culture Conditions:Streptomyces species are cultured in an iron-deficient medium to induce

siderophore production.[3]

Extraction: The culture supernatant is separated from the cells by centrifugation and filtration.

The cell-free supernatant is then passed through an Amberlite XAD resin to adsorb the

siderophores.[4] The resin is washed, and the siderophores are eluted with methanol. The

methanolic extract is concentrated under reduced pressure.[4]

Purification: The crude extract is subjected to bioactivity-guided fractionation, often involving

reversed-phase high-performance liquid chromatography (HPLC), to yield pure coelichelin.

[2]

NMR Spectroscopy
NMR analyses are performed on the gallium complex of purified coelichelin to obtain clean

spectroscopic data.[1]

Sample Preparation: A solution of purified coelichelin is treated with an equimolar amount of

GaCl₃. The sample is then lyophilized and redissolved in deuterium oxide (D₂O) for NMR

analysis.

Data Acquisition: ¹H and ¹³C NMR spectra, along with 2D correlation experiments such as

COSY, HSQC, and HMBC, are acquired on a high-field NMR spectrometer (e.g., 600 MHz or

higher).

Mass Spectrometry
High-resolution mass spectrometry is used to confirm the molecular formula and study the

fragmentation pattern of coelichelin.

Sample Preparation: Purified coelichelin is dissolved in a suitable solvent, typically a

mixture of water and acetonitrile with a small amount of formic acid to promote ionization.

Data Acquisition: High-resolution mass spectra are acquired using an electrospray ionization

(ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer in positive ion

mode.[2] Tandem mass spectrometry (MS/MS) is performed to obtain fragmentation data for

structural confirmation.[2]
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Biosynthetic Pathway of Coelichelin
The biosynthesis of coelichelin is directed by the cch gene cluster in Streptomyces coelicolor.

It is assembled by a non-ribosomal peptide synthetase (NRPS) system.

L-Ornithine CchA, CchB

Hydroxylation &
Formylation

D-allo-Threonine

CchH (NRPS)

D-δ-N-formyl-
N-hydroxyornithine

L-δ-N-hydroxyornithine NRPS-bound
Tetrapeptide

Assembly
CchJ (Esterase)

Release
Coelichelin

Click to download full resolution via product page

The biosynthetic pathway of coelichelin in Streptomyces coelicolor.

The biosynthesis begins with the modification of L-ornithine by the enzymes CchA and CchB to

produce D-δ-N-formyl-N-hydroxyornithine and L-δ-N-hydroxyornithine.[5] These precursors,

along with D-allo-threonine, are assembled by the non-ribosomal peptide synthetase CchH.[5]

The final tetrapeptide is then released from the NRPS by the esterase CchJ to yield

coelichelin.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1225944?utm_src=pdf-body
https://www.benchchem.com/product/b1225944?utm_src=pdf-body
https://www.benchchem.com/product/b1225944?utm_src=pdf-body-img
https://www.benchchem.com/product/b1225944?utm_src=pdf-body
https://www.researchgate.net/figure/Schematic-representation-of-coelichelin-a-and-CDA-b-biosynthetic-gene-clusters-The_fig3_6365360
https://www.researchgate.net/figure/Schematic-representation-of-coelichelin-a-and-CDA-b-biosynthetic-gene-clusters-The_fig3_6365360
https://www.benchchem.com/product/b1225944?utm_src=pdf-body
https://www.researchgate.net/figure/Schematic-representation-of-coelichelin-a-and-CDA-b-biosynthetic-gene-clusters-The_fig3_6365360
https://www.benchchem.com/product/b1225944?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Bacterium secretes chemical inhibitor that sensitizes competitor to bacteriophage infection
- PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. A Practical Toolkit for the Detection, Isolation, Quantification, and Characterization of
Siderophores and Metallophores in Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]

4. Screening for Microbial Metal-Chelating Siderophores for the Removal of Metal Ions from
Solutions [mdpi.com]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Spectroscopic Unmasking of Coelichelin: An In-Depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1225944#spectroscopic-data-nmr-ms-for-coelichelin-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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